Cas no 1331119-74-4 (N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride)

• Product Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride
• CAS No: 1331119-74-4
• MF: C₁₄H₁₉Cl₂N₃O₂S
• MW: 364.290560007095
• CID: 5473267
• Update Time: 2025-05-21

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide:hydrochloride
• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride

• Inchi： 1S/C14H18ClN3O2S.ClH/c1-9(19)18(8-7-17(2)3)14-16-12-11(20-4)6-5-10(15)13(12)21-14;/h5-6H,7-8H2,1-4H3;1H
• InChI Key： XVXOBWAONZSCCC-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(Cl)=C2S1)CCN(C)C)(=O)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride: A Comprehensive Overview

The compound with CAS No. 1331119-74-4, known as N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride, is a highly specialized organic compound with significant applications in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, pharmacological properties, and potential applications.

The benzothiazole core of this compound is a key structural element that contributes to its stability and reactivity. The presence of a chlorine atom at the 7th position and a methoxy group at the 4th position on the benzothiazole ring introduces electronic effects that enhance its interaction with biological targets. Additionally, the dimethylamino group attached to the ethyl chain plays a crucial role in modulating the compound's solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have demonstrated that it exhibits selective inhibition of certain kinases, making it a promising candidate for therapeutic interventions in oncology and neurodegenerative diseases. The hydrochloride salt form of the compound is particularly advantageous for pharmaceutical formulations due to its improved stability and absorption profile.

From a synthetic perspective, the preparation of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride involves a multi-step process that includes nucleophilic substitution and amide bond formation. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, thereby enhancing yield and purity.

In terms of applications, this compound has shown potential in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. Its amphiphilic nature, arising from the combination of hydrophilic and hydrophobic groups, facilitates the formation of nanoparticles that can encapsulate therapeutic agents. This property has been explored in recent studies focusing on targeted drug delivery for cancer therapy.

Moreover, the compound's ability to act as a fluorescent probe has opened new avenues in analytical chemistry. Its emission properties under UV light make it suitable for sensing applications, including the detection of metal ions and environmental pollutants. This dual functionality underscores its versatility across multiple scientific disciplines.

Looking ahead, ongoing research is focused on further elucidating the mechanism of action of this compound at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, are being employed to predict its binding affinities with various protein targets. These insights are expected to guide the design of more potent derivatives with enhanced therapeutic efficacy.

In conclusion, N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]acetamide hydrochloride represents a cutting-edge molecule with diverse applications in medicine and materials science. Its unique structure, coupled with advanced synthetic methods and innovative research directions, positions it as a key player in future scientific advancements.